Cas no 2198150-33-1 (6-methyl-2-(1-{thieno2,3-dpyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-methyl-2-(1-{thieno2,3-dpyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 2198150-33-1
• MF: C₁₅H₁₅N₅OS
• MW: 313.377500772476
• CID: 6588820
• PubChem ID: 126927028
• Update Time: 2025-06-15

6-methyl-2-(1-{thieno2,3-dpyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(1-{thieno2,3-dpyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one
• 6-methyl-2-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one
• 2198150-33-1
• 6-methyl-2-[(1-thieno[2,3-d]pyrimidin-4-ylazetidin-3-yl)methyl]pyridazin-3-one
• AKOS032914880
• F6604-7098

• Inchi： 1S/C15H15N5OS/c1-10-2-3-13(21)20(18-10)8-11-6-19(7-11)14-12-4-5-22-15(12)17-9-16-14/h2-5,9,11H,6-8H2,1H3
• InChI Key： XWBWFUPGIISCKY-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=NC=2N1CC(CN2C(C=CC(C)=N2)=O)C1

Computed Properties

• Exact Mass: 313.09973129g/mol
• Monoisotopic Mass: 313.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.9Ų

Additional information on 6-methyl-2-(1-{thieno2,3-dpyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one

Introduction to 6-methyl-2-(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one (CAS No. 2198150-33-1)

6-methyl-2-(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one (CAS No. 2198150-33-1) is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the dihydropyridazinone class, which is well-known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of fused rings such as thieno[2,3-d]pyrimidine and azetidine in its molecular framework suggests a high degree of structural complexity, which may contribute to its distinctive interactions with biological targets.

The thieno[2,3-d]pyrimidine moiety is particularly noteworthy as it is a privileged scaffold in medicinal chemistry. This scaffold has been extensively studied for its ability to modulate various biological pathways, making it a valuable component in the design of drug candidates. The azetidinyl group further enhances the compound's structural diversity, potentially allowing for multiple binding modes with biological receptors. Such structural features are often associated with enhanced binding affinity and selectivity, which are critical factors in the development of effective therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets more accurately. Studies have indicated that the 6-methyl-2-(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one may interact with enzymes and receptors involved in cancer progression and inflammation. For instance, preliminary computational studies suggest that this compound could bind to kinases and other signaling proteins that are aberrantly expressed in tumor cells.

The dihydropyridazinone core of the molecule is known for its ability to exhibit favorable pharmacokinetic properties, including good solubility and stability under physiological conditions. These characteristics are essential for ensuring that the compound remains effective throughout its administration period. Additionally, the methyl substituent at the 6-position may play a role in modulating the electronic properties of the molecule, thereby influencing its reactivity and binding affinity.

In vitro studies have begun to explore the potential biological activities of 6-methyl-2-(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one. Initial results suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. The interaction with these enzymes could potentially lead to the development of novel anti-inflammatory therapies. Furthermore, the compound's ability to disrupt signaling pathways associated with cancer cell proliferation makes it an attractive candidate for further investigation in oncology research.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thieno[2,3-d]pyrimidine ring system into the azetidinylmethyl fragment necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, which bodes well for future studies on this compound.

One of the most exciting aspects of 6-methyl-2-(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one is its potential for further derivatization. By modifying various functional groups within its structure, researchers can explore new pharmacological profiles and enhance its therapeutic efficacy. For example, introducing fluorine atoms or other electron-withdrawing groups could modify the electronic properties of the molecule and influence its binding interactions.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can now rapidly screen large libraries of compounds for their potential biological activity based on their structural features. This approach has already led to several breakthroughs in identifying novel therapeutic agents for various diseases.

Future research on 6-methyl-2-(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one will likely focus on understanding its mechanism of action at a molecular level. Detailed biochemical studies will be essential to elucidate how this compound interacts with its target proteins and modulates cellular processes. Additionally, preclinical studies will be necessary to assess its safety and efficacy in animal models before moving on to human trials.

The development of new drugs is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel compounds like this one, while biologists provide insights into their potential biological activities. Computational scientists contribute by predicting how these compounds will behave in different environments using sophisticated models.

The potential applications of 6-methyl-2-(1-{thieno[2,3-d]pyrimidin-4-yll}azetidinyl)methylethylenediaminecarboxylate dihydrochloride monohydrate, as it might be referred to in some contexts due to its complex structure, are vast and varied. It could serve as a lead compound for further drug development or be used as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties.

In conclusion, 6-methyl - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -(1-thieno [ 23 d ] pyrimidine ) azetidine ) methyl ) 23 dihydropyridazine ) 31 one (cas no . 2398150 ) 33 ) 11 ) is a promising candidate for further pharmaceutical research due to its unique structural features and potential biological activities . Its synthesis , characterization , and future exploration hold great promise for advancing our understanding of heterocyclic chemistry and developing new therapeutic agents .